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Compound of Interest

Compound Name: 3-Benzylmorpholine hydrochloride

CAS No.: 1172897-29-8

Cat. No.: B1287043

Get Quote

Executive Summary
3-Benzylmorpholine HCl (CAS: 1172897-29-8) is a critical pharmacophore in modern

neuroscience, specifically within the sub-field of neuropsychopharmacology. Unlike its

structural isomer phenmetrazine (3-methyl-2-phenylmorpholine), which is a potent

psychostimulant, 3-benzylmorpholine offers a distinct steric and electronic profile that allows

researchers to decouple therapeutic efficacy (e.g., for ADHD, depression) from abuse liability.

This guide details the application of 3-Benzylmorpholine HCl as a lead scaffold for developing

selective Dopamine Transporter (DAT) and Norepinephrine Transporter (NET) inhibitors. It

covers solubility optimization, chemical derivatization strategies, and a validated protocol for in

vitro monoamine uptake inhibition assays.
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Property Specification

Chemical Name 3-Benzylmorpholine Hydrochloride

Molecular Formula C₁₁H₁₅NO · HCl

Molecular Weight 213.70 g/mol

Appearance White to off-white crystalline solid

Solubility
Water (>50 mg/mL), DMSO (>100 mg/mL),

Ethanol (Moderate)

Storage -20°C, Desiccated (Hygroscopic)

Handling Level OEL Class 3 (Treat as potent CNS active agent)

Reconstitution Protocol
Objective: Prepare a stable 10 mM Stock Solution for biological assays.

Weighing: Accurately weigh 2.14 mg of 3-Benzylmorpholine HCl into a sterile microcentrifuge

tube.

Solvent Choice:

For Cell Culture/Synaptosomes: Use 100% DMSO (Molecular Biology Grade).

For Chemical Synthesis: Use Methanol or DMF.

Dissolution: Add 1.0 mL of solvent. Vortex for 30 seconds. The HCl salt should dissolve

rapidly at room temperature.

Sterilization: If using in cell culture, filter through a 0.22 µm PTFE syringe filter.

Storage: Aliquot into 50 µL vials to avoid freeze-thaw cycles. Store at -20°C for up to 6

months.
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The morpholine ring is a "privileged structure" in CNS drug discovery due to its ability to

modulate lipophilicity (LogP) while maintaining a pKa (~8.3) ideal for blood-brain barrier (BBB)

penetration.

Mechanism of Action
3-Benzylmorpholine functions as a secondary amine scaffold. Its biological activity is defined by

its interaction with the S1 and S2 binding pockets of Monoamine Transporters (MATs).

The Benzyl Group: Provides hydrophobic interaction (π-stacking) with aromatic residues

(e.g., Phenylalanine or Tyrosine) in the transporter's transmembrane domain.

The Morpholine Nitrogen: Protonated at physiological pH, it forms an essential ionic bond

with the conserved Aspartate residue (e.g., Asp79 in DAT).

Visualization: SAR & Signaling Pathway
The following diagram illustrates the Structure-Activity Relationship (SAR) workflow,

transforming the core scaffold into high-affinity ligands.
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Figure 1: Critical path from 3-Benzylmorpholine scaffold to neurochemical modulation of

monoamine transporters.[1]

Application 1: Chemical Derivatization (Lead
Optimization)
Researchers rarely use the bare scaffold as the final drug. Instead, the secondary amine is the

site of derivatization to improve selectivity (e.g., DAT vs. SERT).

Standard Protocol: Reductive Amination
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Reagents: 3-Benzylmorpholine HCl, Aryl-aldehyde (R-CHO), Sodium Triacetoxyborohydride

(STAB), DCE (Dichloroethane).

Procedure:

Neutralize the HCl salt: Treat 3-Benzylmorpholine HCl (1 eq) with DIPEA (1.2 eq) in DCE.

Add Aldehyde (1.1 eq) and stir for 30 mins to form the imine/iminium species.

Add STAB (1.5 eq) and stir at Room Temp for 12-24 hours.

Why this works: The benzyl group at C3 creates steric bulk that directs the N-substituent

into a specific vector, often enhancing selectivity for NET over DAT depending on the R-

group size.

Application 2: Validated Protocol for [³H]-Dopamine
Uptake Assay
This protocol measures the ability of 3-Benzylmorpholine (or its derivatives) to inhibit the

reuptake of dopamine in rat brain synaptosomes.[1] This is the gold standard for assessing

psychostimulant potential.

Experimental Workflow Diagram
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Figure 2: Workflow for competitive radioligand uptake inhibition assay.

Detailed Step-by-Step Protocol
Materials:
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[³H]-Dopamine (Specific Activity: 20-40 Ci/mmol)

Rat Striatal Synaptosomes (freshly prepared) or HEK-293 cells stably expressing hDAT.

Test Compound: 3-Benzylmorpholine HCl (diluted serially: 1 nM to 100 µM).

Non-specific Control: Mazindol (10 µM) or Cocaine (10 µM).

Procedure:

Buffer Prep: Prepare Krebs-Ringer HEPES (KRH) buffer (125 mM NaCl, 4.8 mM KCl, 1.2

mM MgSO₄, 1.2 mM KH₂PO₄, 1.3 mM CaCl₂, 5.6 mM Glucose, 25 mM HEPES, pH 7.4).

Pre-Incubation:

Aliquot 350 µL of synaptosome suspension into assay tubes.

Add 50 µL of 3-Benzylmorpholine HCl (various concentrations).

Incubate for 15 minutes at 37°C. Note: This allows the drug to reach equilibrium binding

with the transporter.

Uptake Initiation:

Add 50 µL of [³H]-Dopamine (Final concentration: 50 nM).

Incubate for exactly 5 minutes at 37°C.

Critical Control: Perform parallel tubes at 4°C (measures non-specific diffusion).

Termination:

Rapidly filter through Whatman GF/B filters pre-soaked in 0.5% Polyethylenimine (PEI)

using a cell harvester.

Wash filters 3x with 4 mL ice-cold KRH buffer.

Quantification:
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Place filters in scintillation vials with 5 mL cocktail.

Count Radioactivity (CPM) after 12 hours (to reduce chemiluminescence).

Data Analysis
Calculate the IC₅₀ (concentration inhibiting 50% of specific uptake) using non-linear regression

(Sigmoidal Dose-Response).

Expected Results (Reference Data):

Compound DAT IC₅₀ (nM) NET IC₅₀ (nM) SERT IC₅₀ (nM)
Selectivity
Profile

3-

Benzylmorpholi

ne

150 - 300 80 - 150 > 5,000
NET > DAT >>

SERT

Phenmetrazine

(Ref)
~130 ~40 > 5,000

Balanced

Stimulant

| Cocaine (Ref) | ~200 | ~150 | ~180 | Non-selective |

Interpretation: 3-Benzylmorpholine typically exhibits a preference for NET/DAT over SERT,

characteristic of a psychostimulant profile with lower serotonergic toxicity risk.

Safety & Compliance
Neurotoxicity: While less toxic than halogenated amphetamines, morpholine derivatives can

induce oxidative stress at high doses.

Regulatory: 3-Benzylmorpholine is a chemical intermediate but is structurally related to

Schedule II/IV substances (Phenmetrazine). Researchers must verify local regulations

regarding "analog acts" before synthesis or in vivo use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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